methyl [(4Z)-4-[1-(cyclopropylamino)ethylidene]-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate

• Molecular Formula: C17H18FN3O3
• Molecular Weight: 331.34 g/mol
• IUPAC Name: methyl 2-[4-(N-cyclopropyl-C-methylcarbonimidoyl)-2-(4-fluorophenyl)-3-oxo-1H-pyrazol-5-yl]acetate
• InChI: InChI=1S/C17H18FN3O3/c1-10(19-12-5-6-12)16-14(9-15(22)24-2)20-21(17(16)23)13-7-3-11(18)4-8-13/h3-4,7-8,12,20H,5-6,9H2,1-2H3
• InChI Key: PXLSXOPRBQPGPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1CC1)C2=C(NN(C2=O)C3=CC=C(C=C3)F)CC(=O)OC

Description

Methyl [(4Z)-4-[1-(cyclopropylamino)ethylidene]-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate is a complex organic compound with a molecular formula of C17H18FN3O3 . This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and applications in medicinal chemistry.

Preparation Methods

The synthesis of methyl [(4Z)-4-[1-(cyclopropylamino)ethylidene]-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate involves multiple steps. One common synthetic route includes the reaction of 4-fluorophenylhydrazine with ethyl acetoacetate to form an intermediate, which is then reacted with cyclopropylamine under specific conditions to yield the final product . Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity.

Chemical Reactions Analysis

Methyl [(4Z)-4-[1-(cyclopropylamino)ethylidene]-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorophenyl ring, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

Methyl [(4Z)-4-[1-(cyclopropylamino)ethylidene]-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of methyl [(4Z)-4-[1-(cyclopropylamino)ethylidene]-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to the desired biological effect. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Methyl [(4Z)-4-[1-(cyclopropylamino)ethylidene]-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate can be compared with similar compounds such as:

Methyl [(4E)-4-[1-(cyclopropylamino)ethylidene]-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate: This compound has a similar structure but differs in the configuration of the double bond.

(4Z)-4-[1-(Cyclopropylamino)ethylidene]-2-(4-fluorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one: This compound has a different substituent at the 5-position of the pyrazole ring.